Cas no 946203-17-4 (5-(2,4-dimethoxyphenyl)amino-6-ethyl-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 5-(2,4-dimethoxyphenyl)amino-6-ethyl-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 946203-17-4
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 5995170
• PubChem ID: 42475166
• Update Time: 2025-06-29

5-(2,4-dimethoxyphenyl)amino-6-ethyl-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethoxyphenyl)amino-6-ethyl-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 5-[(2,4-dimethoxyphenyl)amino]-6-ethyl-1,3-dimethyl-
• 5-((2,4-dimethoxyphenyl)amino)-6-ethyl-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 5-(2,4-dimethoxyanilino)-6-ethyl-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• 946203-17-4
• AKOS024649414
• F2455-0383

• Inchi： 1S/C19H22N4O4/c1-6-11-10-20-17-15(18(24)23(3)19(25)22(17)2)16(11)21-13-8-7-12(26-4)9-14(13)27-5/h7-10H,6H2,1-5H3,(H,20,21)
• InChI Key： UHQNZAAJANMWRF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(NC3=CC=C(OC)C=C3OC)C(CC)=CN=C2N1C

Computed Properties

• Exact Mass: 370.16410520g/mol
• Monoisotopic Mass: 370.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84Ų

Additional information on 5-(2,4-dimethoxyphenyl)amino-6-ethyl-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

5-(2,4-Dimethoxyphenyl)Amino-6-Ethyl-1,3-Dimethyl-1H,2H,3H,4H-Pyrido[2,3-d]Pyrimidine-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 946203-17-4, known as 5-(2,4-dimethoxyphenyl)amino-6-ethyl-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrido[pyrimidine]diones, which are known for their potential biological activities and applications in drug discovery.

The pyrido[pyrimidine]dione core of this molecule is a fused bicyclic system that provides a rigid framework for various functional groups. In this case, the molecule is substituted with a 5-(2,4-dimethoxyphenyl)amino group at position 5 and an ethyl group at position 6. Additionally, methyl groups are present at positions 1 and 3. These substituents play a crucial role in modulating the molecule's physical properties and biological activity.

Recent studies have highlighted the importance of dimethoxyphenyl groups in enhancing the pharmacokinetic properties of molecules. The dimethoxyphenylamino substituent in this compound is particularly interesting due to its potential to improve solubility and bioavailability. Furthermore, the ethyl group at position 6 may contribute to lipophilicity, which is often desirable for drug candidates targeting membrane-bound proteins.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrido[pyrimidine]dione core followed by substitution reactions to introduce the desired functional groups. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From a pharmacological perspective, this compound has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve inhibition of key enzymes associated with cell proliferation and apoptosis regulation.

Moreover, computational studies using molecular docking have provided insights into how this compound interacts with its target proteins. The dimethoxyphenylamino group has been identified as a critical determinant for binding affinity due to its ability to form hydrogen bonds with specific residues in the protein's active site.

In terms of structural modifications for drug optimization, researchers have explored substituent variations at positions 1 and 3 as well as alternative substituents at position 5. These studies aim to balance between enhancing potency and improving pharmacokinetic properties such as half-life and distribution.

The discovery and development of compounds like 5-(2,4-dimethoxyphenyl)amino-6-ethyl-1,3-dimethyl-pyrido[pyrimidine]dione underscore the importance of rational drug design in modern medicinal chemistry. By leveraging advances in synthetic chemistry and computational modeling techniques, researchers can systematically explore chemical space to identify promising candidates for therapeutic intervention.